1-(3,4-dihydroquinolin-1(2H)-yl)-2-((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)ethanone

• IUPAC Name: 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[[5-(3-ethoxy-1-ethylpyrazol-4-yl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C22H28N6O2S/c1-4-26-14-17(21(25-26)30-6-3)20-23-24-22(27(20)5-2)31-15-19(29)28-13-9-11-16-10-7-8-12-18(16)28/h7-8,10,12,14H,4-6,9,11,13,15H2,1-3H3
• InChI Key: BACKAEKHXCWXHD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)OCC)C2=NN=C(N2CC)SCC(=O)N3CCCC4=CC=CC=C43
• Molecular Formula: C22H28N6O2S
• Molecular Weight: 440.6 g/mol

Description

1-(3,4-dihydroquinolin-1(2H)-yl)-2-((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)ethanone is a useful research compound. Its molecular formula is C22H28N6O2S and its molecular weight is 440.57. The purity is usually 95%.
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Scientific Research Applications

Tuning of Chemo- and Regioselectivities in Multicomponent Condensations

Regio- and chemoselective multicomponent protocols have been developed for synthesizing hexahydro-1H-pyrazoloquinolinones, tetrahydropyrazoloquinazolinones, and hexahydropyrazoloquinolizinones from amino pyrazoles, cyclic dicarbonyl compounds, and aldehydes. These protocols demonstrate the versatility of reaction conditions in directing the outcome towards different heterocyclic frameworks, showcasing the potential for synthesizing compounds with complex structures similar to the query compound (Chebanov et al., 2008).

Synthesis and Antimicrobial Evaluation of Functionalized Heterocycles

Novel enone systems derived from quinolinone and pyrazolo, triazolo, and other heterocyclic derivatives have been synthesized and evaluated for their antimicrobial activities. This research indicates the potential of structurally related compounds to serve as bases for developing new antimicrobial agents, suggesting a similar application possibility for the query compound (Hassan & Farouk, 2017).

Nickel Nanoparticles Assisted Synthesis

Nickel nanoparticles have facilitated the synthesis of biologically important pyrazoloquinolinone and triazoloquinazolinone derivatives, emphasizing the role of catalysis in efficiently producing complex heterocyclic compounds. This method's efficiency and eco-friendliness could be relevant for synthesizing the query compound under study (Singh et al., 2015).

Antibacterial and Antituberculosis Studies

Research into 3-heteroarylthioquinoline derivatives has shown significant activity against Mycobacterium tuberculosis, with certain compounds demonstrating minimal cytotoxic effects. This highlights the therapeutic potential of quinoline derivatives in treating bacterial infections, suggesting a similar research avenue for the query compound (Chitra et al., 2011).

Electrophilic Activation and Synthesis of Novel Compounds

Studies on the electrophilic activation of acetyl-substituted heteroaromatic compounds, including pyridines, thiazoles, and quinolines, provide insights into novel synthetic routes that could be applicable for creating derivatives of the query compound. These reactions offer pathways to synthesize complex molecules by forming dicationic electrophiles in superacids (Klumpp et al., 2000).